Cas no 35112-44-8 (Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-)
35112-44-8 structure
Product Name:Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-
CAS No:35112-44-8
MF:C19H18Br6O2
MW:757.769021511078
CID:292593
PubChem ID:20457038
Update Time:2025-04-19
Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-dibromo-2-(2-bromoethoxy)-5-[2-[3,5-dibromo-4-(2-bromoethoxy)phenyl]propan-2-yl]benzene
- SCHEMBL8858958
- 1,1'-(Propane-2,2-diyl)bis[3,5-dibromo-4-(2-bromoethoxy)benzene]
- 35112-44-8
- DTXSID70607424
- Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-
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- Inchi: 1S/C19H18Br6O2/c1-19(2,11-7-13(22)17(14(23)8-11)26-5-3-20)12-9-15(24)18(16(25)10-12)27-6-4-21/h7-10H,3-6H2,1-2H3
- InChI Key: SZBMEBWZDZCMKW-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Br)OCCBr)Br)Br)OCCBr
Computed Properties
- Exact Mass: 751.64054
- Monoisotopic Mass: 751.64071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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